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Compound of Interest

Compound Name: Nitenpyram

Cat. No.: B000241

An In-depth Technical Guide to the Physical and
Chemical Properties of Nitenpyram

Introduction: Nitenpyram is a neonicotinoid insecticide widely utilized in both agricultural and
veterinary applications.[1][2] As a neurotoxin, it acts by irreversibly binding to the nicotinic
acetylcholine receptor (NAAChR) in the central nervous system of insects, leading to paralysis
and rapid death.[1][2] This guide provides a detailed overview of the core physical and
chemical properties of Nitenpyram, offering valuable data and procedural insights for
researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties of
Nitenpyram

The fundamental physicochemical characteristics of Nitenpyram are crucial for understanding
its behavior in various formulations and environmental systems. These properties dictate its
solubility, stability, and biological activity.
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Property Value Reference
Molecular Formula C11H15CIN4O2 [1]
Molecular Weight 270.71 g/mol

Pale yellow or white crystalline
Appearance )

solid
Melting Point 82-84°C
Density 1.40 g/cm3 at 26 °C

Vapor Pressure

1.1x10-*mPa (8.2 x 10712
mm Hg) at 20 °C

Water Solubility

840 g/L (8.4 x 10> mg/L) at 20-
25°C,pH 7

Solubility in Organic Solvents
(at 20-25°C)

Chloroform: 700 g/L Methanol:
670 g/L Acetone: 290 g/L
Ethanol: 89 g/L Xylene: 4.5 g/L
DMSO: Slightly soluble

Octanol-Water Partition

Coefficient (log Kow)

-0.66

Dissociation Constants (pKa)

pKal =3.1; pKa2 = 11.5

Stability

Stable under recommended
storage conditions. Degrades
in unpreserved finished
drinking water but is stable in

surface and ground waters.

Experimental Protocols

The determination of Nitenpyram's physicochemical properties relies on established analytical

methodologies. Below are detailed protocols for key experiments.

1. Determination of Melting Point via Differential Scanning Calorimetry (DSC)
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» Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. The melting point is

identified as the peak of the endothermic transition on the DSC thermogram.

o Methodology:

[e]

A small, accurately weighed sample of Nitenpyram (typically 1-5 mg) is hermetically
sealed in an aluminum pan.

An empty sealed pan is used as a reference.
The sample and reference pans are placed in the DSC cell.
The cell is heated at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

The heat flow to the sample is monitored and plotted against temperature. The onset and
peak of the melting endotherm are recorded to determine the melting range and point.

2. Determination of Solubility (Shake-Flask Method)

 Principle: This classic method determines the saturation concentration of a solute in a

solvent at a specific temperature.

e Methodology:

An excess amount of crystalline Nitenpyram is added to a known volume of the solvent
(e.g., water, acetone, chloroform) in a glass flask.

The flask is sealed and agitated in a constant temperature water bath (e.g., 25 °C) for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, the suspension is allowed to stand, permitting the undissolved solid to
settle.

A sample of the supernatant is carefully withdrawn, filtered (using a filter that does not
adsorb the solute), and diluted as necessary.
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o The concentration of Nitenpyram in the saturated solution is quantified using a validated
analytical technique, such as High-Performance Liquid Chromatography with UV detection
(HPLC-UV).

3. Determination of Octanol-Water Partition Coefficient (log Kow)

e Principle: The shake-flask method is the standard for determining log Kow, which measures
the ratio of a chemical's concentration in the octanol phase to its concentration in the
agueous phase at equilibrium.

o Methodology:

o n-Octanol and water are mutually saturated by mixing them for 24 hours, followed by
separation of the two phases.

o Asmall, known amount of Nitenpyram is dissolved in either the water-saturated octanol or
octanol-saturated water.

o The two phases are combined in a flask in a specific volume ratio (e.g., 1:1 or 1:2).

o The flask is shaken at a constant temperature until equilibrium is achieved (typically
several hours).

o The mixture is centrifuged to ensure complete separation of the two phases.

o The concentration of Nitenpyram in both the octanol and aqueous phases is determined
using an appropriate analytical method, such as HPLC-UV or Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).

o The partition coefficient (Kow) is calculated as the ratio of the concentration in the octanol
phase to the concentration in the agueous phase. The result is expressed as its base-10
logarithm (log Kow).

Visualizations

The following diagrams illustrate key relationships and workflows relevant to the study of
Nitenpyram.
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Logical relationship between Nitenpyram's structure, properties, and applications.
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Experimental workflow for the quantification of Nitenpyram using HPLC-UV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Nitenpyram
including solubility and melting point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000241#physical-and-chemical-properties-of-
nitenpyram-including-solubility-and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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